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Compound of Interest

Compound Name: CCT031374 hydrobromide

Cat. No.: B117414

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Wnt/-catenin signaling pathway is a critical regulator of cellular processes, including
proliferation, differentiation, and cell fate determination. Its aberrant activation is a hallmark of
numerous cancers, making it a prime target for therapeutic intervention. CCT031374
hydrobromide has emerged as a small molecule inhibitor of this pathway, acting downstream
of the destruction complex to suppress TCF-dependent transcription. This technical guide
provides an in-depth overview of CCT031374, consolidating its chemical properties,
mechanism of action, and key experimental data. Detailed protocols for relevant in vitro assays
are provided to facilitate further research and drug development efforts.

Chemical and Physical Properties

CCT031374 hydrobromide is a potent and selective inhibitor of the Wnt/pB-catenin signaling
pathway.[1] Its chemical and physical characteristics are summarized below.
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Property Value Reference(s)

1-[1,1'-Biphenyl]-4-yl-2-(2,3-

) dihydro-9H-imidazol[1,2-
Chemical Name o [2]
albenzimidazol-9-yl)ethanone

hydrobromide
Molecular Formula C23H19N3O-HBr [2][3]
Molecular Weight 434.33 g/mol [2][3]
CAS Number 1219184-91-4 [2][3]
Appearance Off-white to light yellow solid [4]
Purity >98% [2][3]
Solubility Soluble in DMSO (up to 50 2]

mM)

Desiccate at room
temperature. For long-term
storage, -20°C is
Storage ) [2][4]
recommended. Stock solutions
can be stored at -80°C for up

to 6 months.

Mechanism of Action

CCT031374 inhibits the Wnt signaling pathway by targeting TCF-dependent transcription.[2][3]
Unlike inhibitors that target upstream components, CCT031374 acts at the level of 3-catenin.[5]
Studies have shown that it blocks the stabilization of 3-catenin induced by GSK-3 inhibitors like
BI1O.[2][3] This leads to a reduction in both nuclear and cytosolic levels of 3-catenin.[2][3] The
compound promotes the degradation of wild-type B-catenin, thereby preventing its
accumulation and subsequent translocation to the nucleus.[6] In the nucleus, B-catenin acts as
a coactivator for the TCF/LEF family of transcription factors, driving the expression of Wnt
target genes. By reducing (3-catenin levels, CCT031374 effectively inhibits this transcriptional
program.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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